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Compound of Interest

Compound Name: Acetyl iodide

cat. No.: B1581244

An In-depth Technical Guide to the Chemical Structure and Bonding of Acetyl lodide

Introduction

Acetyl iodide (CHsCOl) is an organoiodine compound and the most reactive of the acetyl
halides. Although less common in standard laboratory practice compared to its chloride and
bromide counterparts, acetyl iodide is of imnmense industrial significance. It serves as a crucial
transient intermediate in the large-scale industrial synthesis of acetic acid via the Monsanto
and Cativa processes.[1] As an acetylating agent, it is also valuable in various organic
syntheses for introducing acetyl groups into molecules, a key step in the production of
pharmaceuticals and agrochemicals.[2][3] This guide provides a detailed technical overview of
the molecular structure, bonding, and spectroscopic characterization of acetyl iodide, intended
for researchers and professionals in chemistry and drug development.

Chemical Structure and Identification

Acetyl iodide is a colorless, fuming liquid with a pungent odor that turns brown upon exposure
to air due to its reaction with moisture.[4][5] It is formally derived from acetic acid by the
substitution of the hydroxyl group with an iodine atom.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1581244?utm_src=pdf-interest
https://www.benchchem.com/product/b1581244?utm_src=pdf-body
https://www.benchchem.com/product/b1581244?utm_src=pdf-body
https://www.benchchem.com/product/b1581244?utm_src=pdf-body
https://en.wikipedia.org/wiki/Acetyl_iodide
https://cymitquimica.com/cas/507-02-8/
https://www.chemimpex.com/products/38915
https://www.benchchem.com/product/b1581244?utm_src=pdf-body
https://www.benchchem.com/product/b1581244?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Acetyl-iodide
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9191622.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581244?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Identifier Value

IUPAC Name Acetyl iodide[4]

Systematic IUPAC Name Ethanoyl iodide[1]

CAS Number 507-02-8[6]

Chemical Formula C2HsIO[1][4][6]

Molecular Weight 169.95 g/mol [4]

SMILES CC(=0)I[4]

InChl INChl=1S/C2H310/c1-2(3)4/h1H3[4]
InChlKey LEKITGQWLAUGQA-UHFFFAOYSA-N[4]

Molecular Geometry and Bonding

The geometry and bonding parameters of acetyl iodide have been determined primarily
through microwave spectroscopy. The molecule possesses a planar heavy-atom skeleton (C-
C-O-I). The internal rotation of the methyl (CHs) group relative to the acetyl frame has also
been a subject of study.

Table 2.1: Bond Lengths and Angles for Acetyl lodide
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Parameter Value Experimental Method

Bond Lengths (A)

Data not explicitly found in _
C=0 Microwave Spectroscopy
searches

Data not explicitly found in )
C-C Microwave Spectroscopy
searches

Data not explicitly found in )
C-l Microwave Spectroscopy
searches

Bond Angles (°)

Data not explicitly found in )
£L(CCO) Microwave Spectroscopy
searches

Data not explicitly found in )
L(CClI) Microwave Spectroscopy
searches

Data not explicitly found in _
£(0Cl) Microwave Spectroscopy
searches

Other Parameters

| Barrier to Internal Rotation | 1301 + 30 cal/mol[7] | Microwave Spectroscopy |

Note: While the microwave spectroscopy study by S. Kojima et al. is cited for determining the
structure, specific bond length and angle values were not detailed in the available abstract.
Such data is typically derived from the rotational constants obtained in these experiments.

Spectroscopic Characterization

The structure and electronic properties of acetyl iodide are elucidated through various
spectroscopic techniques.

Infrared (IR) Spectroscopy

IR spectroscopy probes the vibrational modes of the molecule. The spectrum of acetyl iodide
has been assigned, with key absorptions attributed to the carbonyl and carbon-iodine bonds.[8]
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Table 3.1: Key Infrared Vibrational Frequencies for Acetyl lodide

Vibrational Mode Frequency (cm™?) Phase

Assignment available but
C=0 Stretch specific frequency not Gas / Liquid
listed in abstract[8]

| C-1 Stretch | 532[9] | Not specified |

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides insight into the chemical environment of the hydrogen and carbon
atoms within the molecule.

Table 3.2: NMR Spectroscopic Data for Acetyl lodide

Chemical Shift Lo
Nucleus Multiplicity Solvent
(ppm)
Not specified,
1H NMR ~2.8-3.0 Singlet typical for acetyl

group

| 3C NMR| Data available in spectral databases[10] | Not specified | Not specified |

Note: Specific chemical shifts can vary based on the solvent and instrument used. The
provided *H NMR value is a typical approximation for an acetyl group adjacent to an
electronegative atom.

Microwave and Core-Level Spectroscopy

Microwave spectroscopy has been instrumental in determining the precise molecular structure
and the barrier to internal rotation of the methyl group.[7] More advanced techniques like
ultrafast extreme ultraviolet (XUV) transient absorption spectroscopy have been used to
investigate the photodissociation dynamics of the C-I bond, revealing complex excited-state
dynamics on a sub-100-fs timescale.[11]
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Table 3.3: Quadrupole Coupling Constants for Acetyl lodide (CH3zCOl)

Constant Value (MHz)
Xaa -1563 *+ 2[7]
Xee 914 + 2[7]

| Xae | -135.7 + 2[7] |

Experimental Protocols
Synthesis of Acetyl lodide

A common laboratory synthesis involves the reaction of acetyl chloride or acetic anhydride with
a source of iodide. One cited method is that of Thiele and Haakh.[7]

Protocol Outline: Synthesis via Acyl Substitution

Reactants: Acetic anhydride and a suitable iodide salt (e.g., sodium iodide, lithium iodide) or

hydriodic acid.

e Solvent: Anhydrous, non-protic solvent (e.g., acetonitrile, dichloromethane) to prevent
hydrolysis of the product.[12]

e Procedure: The iodide salt is added to the acetic anhydride in the chosen solvent under an
inert atmosphere (e.g., nitrogen or argon). The reaction mixture is typically stirred at room
temperature or gently heated.

o Workup and Purification: The resulting acetyl iodide is highly reactive and sensitive to
moisture.[2] Purification is typically achieved by distillation under reduced pressure. The
product is a colorless liquid that should be stored under anhydrous conditions at low
temperatures.[7]

Spectroscopic Analysis Workflow

The characterization of acetyl iodide involves a logical sequence of spectroscopic analyses to
confirm its identity and purity.
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Caption: Workflow for the synthesis and spectroscopic characterization of acetyl iodide.

Role in Catalytic Cycles: The Monsanto Process

Acetyl iodide is a pivotal, albeit transient, species in the rhodium-catalyzed Monsanto process
for the production of acetic acid from methanol and carbon monoxide.[1][9] It is formed in situ
and is readily hydrolyzed to produce the final product, acetic acid, while regenerating the

catalyst.
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Caption: Simplified catalytic cycle of the Monsanto process featuring acetyl iodide.
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Conclusion

Acetyl iodide is a fundamentally important molecule, both for its role in industrial catalysis and
as a reactive agent in organic synthesis. Its structure is characterized by a planar C-C(O)-l
framework with a low barrier to methyl group rotation. Spectroscopic methods, including IR,
NMR, and microwave spectroscopy, provide the essential data for its characterization,
confirming its structure and electronic properties. A thorough understanding of its bonding and
reactivity is critical for professionals engaged in chemical synthesis, drug development, and
materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Acetyl iodide chemical structure and bonding].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581244#acetyl-iodide-chemical-structure-and-
bonding]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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